Cas no 144740-54-5 (Flupyrsulfuron-methyl sodium)

• Product Name: Flupyrsulfuron-methyl sodium
• CAS No: 144740-54-5
• MF: C₁₅H₁₃F₃N₅NaO₇S
• MW: 487.343003034592
• CID: 183707
• PubChem ID: 329754185
• Update Time: 2025-05-20

Flupyrsulfuron-methyl sodium Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxylicacid,2-[[[[(4,6-dimethoxy-2-pyrimidinyl)amino]carbonyl]amino]sulfonyl]-6-(trifluoromethyl)-,methyl ester, sodium salt (1:1)
• 3-Pyridinecarboxylicacid,2-[[[[(4,6-dimethoxy-2-pyrimidinyl)amino]carbonyl]amino]sulfonyl]-6-(...
• 3-Pyridinecarboxylicacid,2-[[[[(4,6-dimethoxy-2-pyrimidinyl)amino]carbonyl]amino]sulfonyl]-6-(trifluoromethyl)-,methyl ester,
• FLUPYRSULFURON-METHYL SODIUM
• flupyrsulfuron-methyl
• flupyrsulfuron-methyl,sodiumsalt
• flupysulfuron-methyl
• sodium (4,6-dimethoxypyrimidin-2-yl)[({[3-(methoxycarbonyl)-6-(trifluoromethyl)pyridin-2-yl]sulfonyl}amino)carbonyl]azanide
• sodium (4,6-dimethoxypyrimidin-2-yl){[3-(methoxycarbonyl)-6-(trifluoromethyl)pyridine-2-sulfonyl]carbamoyl}azanide
• sodium salt of methyl 2-[[[[(4,6-dimethoxy-2-pyrimidinyl)amino]carbonyl]amino]sulfonyl]-6-(trifl
• sodium;(4,6-dimethoxypyrimidin-2-yl)carbamoyl-[3-methoxycarbonyl-6-(trifluoromethyl)pyridin-2-yl]sulfonylazanide
• 3-Pyridinecarboxylic acid, 2-[[[[(4,6-dimethoxy-2-pyrimidinyl)amino]carbonyl]amino]sulfonyl]-6-(trifluoromethyl)-, methyl ester, sodium salt (1:1)
• Flupyrsulfuron-methyl sodium 100 microg/mL in Methanol
• Flupyrsulfuron-methyl sodium, PESTANAL(R), analytical standard
• 144740-54-5
• DTXSID9058311
• Flupyrsulfuron methyl sodium
• sodium (4,6-dimethoxypyrimidin-2-ylcarbamoyl)(3-(methoxycarbonyl)-6-(trifluoromethyl)pyridin-2-ylsulfonyl)amide
• Q27254414
• MFCD04112612
• SCHEMBL1535821
• Flupyrsulfuron-methyl sodium

• Inchi： 1S/C15H14F3N5O7S.Na/c1-28-9-6-10(29-2)21-13(20-9)22-14(25)23-31(26,27)11-7(12(24)30-3)4-5-8(19-11)15(16,17)18;/h4-6H,1-3H3,(H2,20,21,22,23,25);/q;+1/p-1
• InChI Key： JKPSVOHVUGMYGH-UHFFFAOYSA-M
• SMILES： S(C1C(C(=O)OC)=CC=C(C(F)(F)F)N=1)([N-]C(NC1N=C(C=C(N=1)OC)OC)=O)(=O)=O.[Na+]

Computed Properties

• Exact Mass: 487.03900
• Monoisotopic Mass: 488.046
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 736
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 167A^2

Experimental Properties

• Density: g/cm3
• Melting Point: 172-173°
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 158.29000
• LogP: 2.53510
• pka: 4.9(at 25℃)

Flupyrsulfuron-methyl sodium Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H410
• Warning Statement： P273-P391-P501
• Hazardous Material transportation number：UN 3077 9 / PGIII
• WGK Germany：3
• Hazard Category Code： 50/53
• Safety Instruction： S60
• Hazardous Material Identification：
• Toxicity：LD50 in rats, Japanese quail, mallard duck (mg/kg): >5000, >2250, >2250 orally; in rabbits (mg/kg): >2000 dermally; LC50 (96hr) in rainbow trout, carp (mg/l): 470, 820; LC50 in rats (mg/l): >5.8 by inhalation (Teaney)
• Risk Phrases：R50/53
• Safety Term：S60-61

Additional information on Flupyrsulfuron-methyl sodium

Flupyrsulfuron-methyl Sodium: A Comprehensive Overview

Flupyrsulfuron-methyl sodium, also known by its CAS number CAS No. 144740-54-5, is a highly effective herbicide that has gained significant attention in agricultural practices due to its ability to control a wide range of weed species. This compound belongs to the sulfonylurea class of herbicides, which are known for their excellent performance in managing weeds that are resistant to other types of herbicides. The introduction of Flupyrsulfuron-methyl sodium has revolutionized weed management strategies, particularly in cereal crops, where it has demonstrated exceptional efficacy against challenging weeds such as blackgrass and wild oats.

The chemical structure of Flupyrsulfuron-methyl sodium plays a crucial role in its herbicidal activity. It contains a sulfonylurea group, which is responsible for its ability to inhibit the enzyme acetolactate synthase (ALS), a key enzyme in the biosynthesis of branched-chain amino acids in plants. This inhibition leads to the disruption of protein synthesis and ultimately results in plant death. Recent studies have highlighted the selectivity of Flupyrsulfuron-methyl sodium towards certain crop species, making it an ideal choice for use in wheat, barley, and other cereal crops without causing significant harm to the crops themselves.

In terms of application, Flupyrsulfuron-methyl sodium is typically applied as a post-emergence herbicide, providing effective control of weeds at various growth stages. Its systemic nature allows it to be absorbed by the leaves and translocated throughout the plant, ensuring thorough weed control even in dense infestations. The compound's stability under varying environmental conditions also contributes to its reliability as a weed management tool.

Recent research has focused on optimizing the application rates and timing of Flupyrsulfuron-methyl sodium to maximize its efficacy while minimizing potential environmental impacts. Studies have shown that lower application rates can still achieve satisfactory weed control when applied at the optimal growth stage of the target weeds. Additionally, the development of resistance management strategies has become a critical area of study, as the widespread use of sulfonylurea herbicides has led to the emergence of resistant weed populations in some regions.

The environmental impact of Flupyrsulfuron-methyl sodium is another area of concern that has been extensively researched. While it is highly effective as a herbicide, there are potential risks associated with its use, particularly regarding non-target organisms and soil health. Recent studies have investigated the degradation pathways of this compound in soil and water systems, with findings indicating that it undergoes rapid degradation under aerobic conditions, reducing its persistence in the environment.

In conclusion, Flupyrsulfuron-methyl sodium, with its CAS number CAS No. 144740-54-5, remains a cornerstone in modern weed management systems due to its high efficacy, selectivity, and broad spectrum of activity. As agricultural practices continue to evolve, ongoing research into its application techniques, resistance management strategies, and environmental impact will be essential to ensure its continued effectiveness and sustainability in crop production systems worldwide.